3-(2H-1,2,3-benzotriazol-2-yl)-4-methylphenyl (2-methylphenoxy)acetate

• IUPAC Name: [3-(benzotriazol-2-yl)-4-methylphenyl] 2-(2-methylphenoxy)acetate
• InChI: InChI=1S/C22H19N3O3/c1-15-11-12-17(28-22(26)14-27-21-10-6-3-7-16(21)2)13-20(15)25-23-18-8-4-5-9-19(18)24-25/h3-13H,14H2,1-2H3
• InChI Key: UXKOFMFSDPKCAM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OC(=O)COC2=CC=CC=C2C)N3N=C4C=CC=CC4=N3
• Molecular Formula: C22H19N3O3
• Molecular Weight: 373.4 g/mol

Description

3-(2H-1,2,3-benzotriazol-2-yl)-4-methylphenyl (2-methylphenoxy)acetate, also known as BTA-MA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BTA-MA is a derivative of benzotriazole, which is a heterocyclic compound that has been widely used in the synthesis of various chemicals.

Mechanism of Action

The mechanism of action of 3-(2H-1,2,3-benzotriazol-2-yl)-4-methylphenyl (2-methylphenoxy)acetate is not fully understood, but it is believed to act as a free radical scavenger and antioxidant. 3-(2H-1,2,3-benzotriazol-2-yl)-4-methylphenyl (2-methylphenoxy)acetate has been shown to inhibit the activity of various enzymes such as acetylcholinesterase, which is involved in the pathogenesis of Alzheimer's disease. 3-(2H-1,2,3-benzotriazol-2-yl)-4-methylphenyl (2-methylphenoxy)acetate has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
3-(2H-1,2,3-benzotriazol-2-yl)-4-methylphenyl (2-methylphenoxy)acetate has been shown to have various biochemical and physiological effects. In vitro studies have shown that 3-(2H-1,2,3-benzotriazol-2-yl)-4-methylphenyl (2-methylphenoxy)acetate can protect cells from oxidative stress and DNA damage. 3-(2H-1,2,3-benzotriazol-2-yl)-4-methylphenyl (2-methylphenoxy)acetate has also been shown to inhibit the proliferation of cancer cells and induce apoptosis. In vivo studies have shown that 3-(2H-1,2,3-benzotriazol-2-yl)-4-methylphenyl (2-methylphenoxy)acetate can improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of 3-(2H-1,2,3-benzotriazol-2-yl)-4-methylphenyl (2-methylphenoxy)acetate is its high stability and low toxicity, which makes it suitable for use in various lab experiments. 3-(2H-1,2,3-benzotriazol-2-yl)-4-methylphenyl (2-methylphenoxy)acetate is also relatively easy to synthesize, which makes it readily available for research purposes. However, one of the limitations of 3-(2H-1,2,3-benzotriazol-2-yl)-4-methylphenyl (2-methylphenoxy)acetate is its poor solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 3-(2H-1,2,3-benzotriazol-2-yl)-4-methylphenyl (2-methylphenoxy)acetate. One of the potential applications of 3-(2H-1,2,3-benzotriazol-2-yl)-4-methylphenyl (2-methylphenoxy)acetate is in the development of new anticancer drugs. 3-(2H-1,2,3-benzotriazol-2-yl)-4-methylphenyl (2-methylphenoxy)acetate has shown promising results in the treatment of various types of cancer, and further research is needed to explore its potential as a therapeutic agent. Another area of future research is in the development of new materials with improved corrosion resistance. 3-(2H-1,2,3-benzotriazol-2-yl)-4-methylphenyl (2-methylphenoxy)acetate has shown excellent corrosion inhibition properties, and further research is needed to optimize its performance. Finally, 3-(2H-1,2,3-benzotriazol-2-yl)-4-methylphenyl (2-methylphenoxy)acetate has shown potential as a neuroprotective agent, and further research is needed to explore its potential in the treatment of neurodegenerative diseases such as Alzheimer's disease.

Scientific Research Applications

3-(2H-1,2,3-benzotriazol-2-yl)-4-methylphenyl (2-methylphenoxy)acetate has been extensively studied for its potential applications in various fields such as material science, organic synthesis, and medicinal chemistry. In material science, 3-(2H-1,2,3-benzotriazol-2-yl)-4-methylphenyl (2-methylphenoxy)acetate has been used as a corrosion inhibitor for metals and alloys. In organic synthesis, 3-(2H-1,2,3-benzotriazol-2-yl)-4-methylphenyl (2-methylphenoxy)acetate has been used as a coupling agent for the preparation of various compounds. In medicinal chemistry, 3-(2H-1,2,3-benzotriazol-2-yl)-4-methylphenyl (2-methylphenoxy)acetate has shown promising results in the treatment of cancer and Alzheimer's disease.